Cas no 4712-38-3 (1-Butanol-d)

1-Butanol-d structure
1-Butanol-d structure
Product Name:1-Butanol-d
CAS No:4712-38-3
MF:C4H9DO
MW:75.13
MDL:MFCD00002965
CID:331138
PubChem ID:20836
Update Time:2025-09-25

1-Butanol-d Chemical and Physical Properties

Names and Identifiers

    • 1-Butanol-d (9CI)
    • 1-Butanol-d
    • 175757_ALDRICH
    • 1-Butan(ol-d)
    • AC1L2H39
    • Butan-1-(2H)ol
    • butan-1-(ol-d)
    • Butan-1(ol-d)
    • butanol-(1)-d
    • Butanol-d1
    • Butyl alcohol-d
    • DE190A
    • deuterium butanoxide
    • Monodeuterobutyl Alcohol
    • n-butanol-d1
    • O-deuterio-butan-1-ol
    • MDL： MFCD00002965
    • Inchi： InChI=1S/C4H10O/c1-2-3-4-5/h5H,2-4H2,1H3/i5D
    • InChI Key： LRHPLDYGYMQRHN-UICOGKGYSA-N
    • SMILES： CCCCO[2H]

Computed Properties

  • Exact Mass: 75.079
  • Monoisotopic Mass: 75.079
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 2
  • Complexity: 13.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Color/Form: Colorless Transparent Liquid
  • Density: 0.821 g/mL at 25 °C(lit.)
  • Melting Point: -89.5 deg C
  • Boiling Point: 118 °C(lit.)
  • Flash Point: 95 °F
  • Refractive Index: n20/D 1.3975(lit.)
  • PSA: 20.23000
  • LogP: 0.77880
  • Solubility: Not determined

1-Butanol-d Security Information

  • Hazardous Material transportation number：UN 1120 3
  • WGK Germany：3
  • Hazard Category Code： 10-22-37/38-41-67
  • Safety Instruction： 13-26-37/39-46-7/9
  • Hazardous Material Identification： Xn F
  • Risk Phrases：R10
  • Safety Term：S13;S26;S37/39;S46;S7/9
  • HazardClass：3
  • PackingGroup：III

1-Butanol-d Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
DE190A-25ml
n-Butanol-OD >99.0 Atom % D
 4712-38-3 >99.0 Atom % D
25ml
￡85.00 2022-04-28
abcr
AB258378-25 ml
1-Butanol-d1, 99 atom%D; .
 4712-38-3
25 ml
 €173.70 2023-09-11
Apollo Scientific
DE190A-25ml
n-Butanol-OD >99.0 Atom % D 25ml bottle
 4712-38-3 >99.0 Atom % D
25ml
 £85.00 2023-08-31
TRC
B689973-250mg
1-Butanol-d
 4712-38-3
250mg
 $ 161.00 2023-09-08
TRC
B689973-2.5g
1-Butanol-d
 4712-38-3
2.5g
 $ 1206.00 2023-09-08
abcr
AB258378-10ml
1-Butanol-d1, 99 atom%D; .
 4712-38-3
10ml
 €90.70 2025-02-16
abcr
AB258378-25ml
1-Butanol-d1, 99 atom%D; .
 4712-38-3
25ml
 €184.60 2025-02-16

1-Butanol-d Related Literature

Related Categories

4712-38-3 (1-Butanol-d) Related Products

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd